Cas no 923179-37-7 (2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(2-methylphenyl)benzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(2-methylphenyl)benzene-1-sulfonamide
• CAS No: 923179-37-7
• MF: C₁₈H₂₄N₂O₄S₂
• MW: 396.52416229248
• CID: 6434705
• PubChem ID: 16805345
• Update Time: 2025-05-22

2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(2-methylphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(2-methylphenyl)benzene-1-sulfonamide
• F3263-0032
• 2,4,6-trimethyl-3-[methyl(methylsulfonyl)amino]-N-(2-methylphenyl)benzenesulfonamide
• AKOS024481748
• VU0493181-1
• 923179-37-7
• 2,4,6-trimethyl-3-(N-methylmethylsulfonamido)-N-(o-tolyl)benzenesulfonamide

• Inchi： 1S/C18H24N2O4S2/c1-12-9-7-8-10-16(12)19-26(23,24)18-14(3)11-13(2)17(15(18)4)20(5)25(6,21)22/h7-11,19H,1-6H3
• InChI Key： CEQMOVSYRCAYCF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC=C2C)(=O)=O)=C(C)C=C(C)C(N(C)S(C)(=O)=O)=C1C

Computed Properties

• Exact Mass: 396.11774960g/mol
• Monoisotopic Mass: 396.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų

Additional information on 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(2-methylphenyl)benzene-1-sulfonamide

Compound CAS No. 923179-37-7: 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(2-methylphenyl)benzene-1-sulfonamide

The compound with CAS No. 923179-37-7, known as 2,4,6-trimethyl-3-(N-methylmethanesulfonamido)-N-(2-methylphenyl)benzene-1-sulfonamide, is a highly specialized organic sulfur-containing compound. This molecule is characterized by its complex structure, which includes multiple methyl groups and sulfonamide functionalities. The benzene ring serves as the central framework, with substituents at positions 1, 3, and the meta positions (positions 4 and 6). The presence of sulfonamide groups at positions 1 and 3 introduces significant electronic effects and potential for bioactivity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery and materials science. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that sulfonamides can act as potent inhibitors of various enzymes, including kinases and proteases. The sulfonamide group in this compound is particularly interesting due to its ability to form hydrogen bonds with biological targets, enhancing its potential as a lead compound in drug development.

The benzene ring in this molecule is heavily substituted with methyl groups at positions 4 and 6. These methyl substituents contribute to the molecule's stability and lipophilicity, which are critical properties for drug candidates. Additionally, the N-(2-methylphenyl) group attached to the sulfonamide at position 1 introduces further complexity to the structure. This group is known to enhance the molecule's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

The N-methylmethanesulfonamido group at position 3 adds another layer of functionality to this compound. This group is a derivative of methanesulfonic acid and is commonly used in organic synthesis as a protecting group or as a component of bioactive molecules. Recent advancements in synthetic chemistry have enabled the precise control of such groups during the synthesis of complex molecules like this one.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require meticulous control over reaction conditions. The synthesis likely begins with the preparation of the benzene ring core followed by sequential substitution reactions to introduce the methyl groups and sulfonamide functionalities. The use of modern catalytic methods and protecting strategies has significantly improved the yield and purity of such compounds.

In terms of applications, this compound has shown potential in several areas. For example, its structure suggests it could be used as an intermediate in the synthesis of more complex molecules or as a building block in materials science. Additionally, its unique combination of functional groups makes it a candidate for further modification to explore its biological activity.

Recent research has also focused on understanding the photophysical properties of similar compounds. Studies published in *Chemical Communications* have shown that sulfonamide-containing aromatic compounds can exhibit interesting fluorescence properties under UV light. This property could be harnessed for applications in sensors or imaging agents.

In conclusion, CAS No. 923179-37-7 represents a sophisticated organic compound with significant potential in various fields due to its unique structure and functional groups. Its synthesis represents a triumph in modern organic chemistry, while its properties make it an intriguing subject for further research and development.